Cas no 39891-82-2 (trans-2-cyanocyclopropanecarboxylic acid)

• Product Name: trans-2-cyanocyclopropanecarboxylic acid
• CAS No: 39891-82-2
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD28501484
• CID: 2950235
• PubChem ID: 68820990
• Update Time: 2025-05-21

trans-2-cyanocyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 反式-2-氰基环丙烷羧酸
• trans-2-cyanocyclopropane-1-carboxylic acid
• trans-2-cyanocyclopropanecarboxylic acid
• (1R,2R)-rel-2-Cyanocyclopropanecarboxylic acid
• (1R,2R)-2-cyanocyclopropane-1-carboxylic acid
• (1R,2R)-2-Cyanocyclopropanecarboxylic acid
• AMY12294
• (1R,2R)-rel-2-Cyanocyclopropanecarboxylicacid
• P14731
• A902671
• AS-52293
• rac-(1R,2R)-2-cyanocyclopropane-1-carboxylic acid
• Z2310010920
• CS-0047826
• SCHEMBL3870106
• 1883301-85-6
• DTXSID101246400
• 39891-82-2
• AKOS024047010
• MFCD28501484
• EN300-1600363
• rel-(1R,2R)-2-Cyanocyclopropanecarboxylic acid
• MFCBCXRMDAOFOT-IUYQGCFVSA-N
• DTXCID401677244
• 831-233-3

• MDL： MFCD28501484
• Inchi： 1S/C5H5NO2/c6-2-3-1-4(3)5(7)8/h3-4H,1H2,(H,7,8)/t3-,4+/m0/s1
• InChI Key： MFCBCXRMDAOFOT-IUYQGCFVSA-N
• SMILES： OC([C@@H]1C[C@H]1C#N)=O

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.34
• Boiling Point: 338.3±35.0 °C at 760 mmHg
• Flash Point: 158.4±25.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

trans-2-cyanocyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-2-cyanocyclopropanecarboxylic acid

Trans-2-Cyanocyclopropanecarboxylic Acid: A Comprehensive Overview

Trans-2-cyanocyclopropanecarboxylic acid (CAS No. 39891-82-2) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its cyclopropane ring and cyanocarboxylic acid functional groups, exhibits remarkable properties that make it a valuable molecule for various applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements in the research of trans-2-cyanocyclopropanecarboxylic acid.

The molecular structure of trans-2-cyanocyclopropanecarboxylic acid is defined by its cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. The trans configuration refers to the spatial arrangement of the substituents on the cyclopropane ring, where the cyano group (-CN) and the carboxylic acid group (-COOH) are positioned opposite to each other. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties. The presence of both a cyano group and a carboxylic acid group introduces versatility to the molecule, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of trans-2-cyanocyclopropanecarboxylic acid as a building block in organic synthesis. Its reactivity is attributed to the electron-withdrawing nature of both functional groups, which enhances its ability to undergo nucleophilic and electrophilic attacks. Researchers have explored its use in constructing complex molecular frameworks, including heterocyclic compounds and bioactive molecules. For instance, a 2023 study published in *Organic Chemistry Frontiers* demonstrated how trans-2-cyanocyclopropanecarboxylic acid can be employed as a precursor for synthesizing novel antibiotics with enhanced potency against multidrug-resistant bacteria.

In addition to its synthetic applications, trans-2-cyanocyclopropanecarboxylic acid has shown promising biological activities. Preclinical studies have revealed its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited selective inhibition of COX-2 over COX-1, making them attractive candidates for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

The synthesis of trans-2-cyanocyclopropanecarboxylic acid has been optimized through various methodologies over the years. Traditional approaches involve the cyclization of diacetylenes or enediyne precursors under specific reaction conditions. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For example, a 2023 study in *Green Chemistry* introduced a catalytic asymmetric synthesis method that achieves high enantioselectivity while minimizing waste generation.

Beyond its role in drug discovery and organic synthesis, trans-2-cyanocyclopropanecarboxylic acid has found applications in materials science. Its unique electronic properties make it suitable for use in designing advanced materials such as conductive polymers and coordination polymers. A 2023 research article published in *Advanced Materials* highlighted how this compound can serve as a building block for creating stimuli-responsive materials that exhibit shape-memory behavior under thermal or pH stimuli.

Looking ahead, the continued exploration of trans-2-cyanocyclopropanecarboxylic acid is expected to unlock new opportunities across diverse scientific disciplines. Its structural versatility and reactivity position it as a key molecule for addressing challenges in drug development, material innovation, and sustainable chemistry. As researchers continue to uncover its potential, trans-2-cyanocyclopropanecarboxylic acid will undoubtedly remain at the forefront of scientific inquiry.